1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid

• CAS No.: 6268-27-5
• Molecular Formula: C29H52N2O5
• Molecular Weight: 508.7 g/mol
• IUPAC Name: 1-methylpiperazine;4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• InChI: InChI=1S/C24H40O5.C5H12N2/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;1-7-4-2-6-3-5-7/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);6H,2-5H2,1H3
• InChI Key: QTUVPSWEEPYTFM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.CN1CCNCC1

Description

The compound combines 1-methylpiperazine, a six-membered heterocyclic amine with a methyl group at the 1-position, and a sterol-like structure derived from a cyclopenta[a]phenanthrene backbone. The sterol moiety, 4-(3,7,12-trihydroxy-10,13-dimethyl-…-yl)pentanoic acid, resembles bile acids (e.g., cholic acid derivatives) with hydroxyl groups at positions 3, 7, and 12, and methyl groups at 10 and 12. This hybrid structure likely enhances solubility and bioavailability while retaining sterol-mediated biological interactions .

Biological Activity

The compound 1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a complex organic molecule with significant potential in various biological applications. This article presents a comprehensive review of its biological activity based on existing literature and research findings.

Chemical Structure and Properties

The compound consists of a piperazine moiety linked to a pentanoic acid derivative and a complex trihydroxy-cyclopenta[a]phenanthrene structure. This unique arrangement contributes to its diverse biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds containing piperazine derivatives. Research indicates that piperazine-based compounds can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Against Prostate Cancer Cells : Compounds similar in structure to the target compound have shown IC50 values as low as 5.1 µM against androgen receptor-negative prostate cancer cells (PC-3), indicating potent anticancer activity .

Antimicrobial Activity

Piperazine derivatives have also been noted for their antimicrobial properties. They exhibit activity against various bacterial strains and have been used in the development of new antibiotics:

• Inhibition of Bacterial Growth : Studies demonstrate that certain piperazine compounds can inhibit bacterial growth effectively. For example, derivatives have shown MIC values against Streptococcus suis SC19 at concentrations around 100 µg/mL .

Anti-inflammatory Effects

The anti-inflammatory properties of piperazine derivatives are well-documented. These compounds can inhibit pro-inflammatory pathways and reduce cytokine production:

• Inhibition of NF-κB Pathway : Certain derivatives have been shown to inhibit LPS-induced NF-κB activation with IC50 values ranging from 8.2 to 15.1 µM .

Study 1: Antiproliferative Activity

A study investigated the antiproliferative effects of piperazine derivatives on human tumor cell lines. The results indicated that these compounds significantly reduced cell viability and induced apoptosis in cancer cells .

Compound	Cell Line	IC50 (µM)	Mechanism
Piperazine Derivative A	PC-3	5.1	Induces apoptosis
Piperazine Derivative B	22Rv1	13.0	Cell cycle arrest

Study 2: Antimicrobial Efficacy

Research focused on the antimicrobial efficacy of piperazine derivatives revealed their potential as effective agents against resistant bacterial strains:

Compound	Bacterial Strain	MIC (µg/mL)
Piperazine Derivative C	S. suis SC19	100
Piperazine Derivative D	E. coli	50

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Containing Hybrids

Piperazine derivatives are widely used in medicinal chemistry to improve pharmacokinetics. Key comparisons include:

Compound Name	Substituent/Modification	Biological Activity	Reference
Formononetin-dithiocarbamate 8d	1-Methylpiperazine	Antiproliferative (IC₅₀: 1.97–53.95 µM)
DCA derivatives ()	1-Methylpiperazine at C3	Cytotoxicity in human carcinoma cells
CX-5461 ()	1-Methylpiperazine in region A	RNA Pol I inhibition; improved oral exposure
Pyridyl benzamides ()	1-Methylpiperazine via nucleophilic substitution	Anti-Trypanosoma cruzi activity

• Activity Trends: 1-Methylpiperazine enhances activity compared to morpholine or pyrrolidine. In formononetin hybrids, replacing pyrrolidine with 1-methylpiperazine (compound 8d) improved antiproliferative activity by >10-fold .
• Synthetic Utility : 1-Methylpiperazine is introduced via nucleophilic substitution (e.g., with aryl chlorides) or amide coupling, achieving moderate to high yields (33–72%) .

Sterol and Bile Acid Derivatives

The sterol moiety in the target compound shares structural homology with bile acids and their synthetic derivatives:

Compound Name (CAS)	Hydroxylation Pattern	Key Modifications	Biological Role	Reference
4-(3,6-Dihydroxy-…-yl)pentanoic acid (106460-50-8)	3,6-Dihydroxy	Unmodified bile acid analog	Choleretic activity
Target compound	3,7,12-Trihydroxy	Conjugated with 1-methylpiperazine	Hypothesized enhanced target engagement

Key Research Findings

Structure-Activity Relationship (SAR)

• Piperazine vs. Other Amines : Piperazine units generally outperform morpholine or pyrrolidine in cytotoxicity and enzyme inhibition. For example, in DCA derivatives, 1-methylpiperazine-substituted analogs showed superior cytotoxicity over morpholine derivatives .
• Sterol Backbone Modifications : Hydroxylation patterns (3,7,12 vs. 3,6) influence target specificity. Bile acids with 3,7,12-trihydroxy groups are associated with nuclear receptor binding (e.g., FXR), while 3,6-dihydroxy analogs are linked to membrane disruption .

Pharmacokinetic Advantages

• Oral Bioavailability : 1-Methylpiperazine in CX-5461 increased oral exposure in mice by 3-fold compared to analogs with other amines .
• Selectivity : Hybrids with 1-methylpiperazine exhibit selectivity for targets like RNA Pol I (CX-5461) or T. cruzi proteases (pyridyl benzamides) .